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Compound of Interest |

Compound Name: Egfr/her2/TS-IN-1
Cat. No.: B12409899
Get Quote

Compound Identity: EGFRIHER2/TS-IN-1 (Compound 4d) Primary Targets: EGFR, HER2,
Thymidylate Synthase (TS) Chemical Class: Thienopyrimidine / Quinazoline Hybrid Scaffold

Executive Summary

EGFR/HER2ITS-IN-1 represents a paradigm shift in polypharmacology, moving from "cocktail"
drug therapies to single-molecule multi-targeting. It is a synthetic small molecule designed to
simultaneously inhibit the ATP-binding pockets of receptor tyrosine kinases (EGFR and HER?2)
and the folate-binding active site of Thymidylate Synthase (TS).

This triple-inhibition strategy addresses a critical resistance feedback loop: blocking
EGFR/HER?2 often leads to compensatory upregulation of nucleotide synthesis pathways (via
E2F-1 mediated TS upregulation), while TS inhibition alone can trigger survival signaling
through EGFR. Compound 4d effectively "traps" the cancer cell by shutting down both the
proliferative signal (Kinase) and the DNA replication machinery (Synthase).

Chemical Biology & Mechanism of Action
The "Dual-Warhead" Pharmacophore
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The structural logic of Compound 4d relies on a hybrid scaffold—typically a thienopyrimidine or
quinazoline core—which mimics the adenine ring of ATP (for kinase inhibition) and the pteridine
ring of folates (for TS inhibition).

o EGFR/HER2 Inhibition (IC50: 0.203 uM / 0.088 uM): The molecule occupies the ATP-binding
cleft of the kinase domain. It likely forms hydrogen bonds with the "hinge region" residues
(e.g., Met793 in EGFR), preventing autophosphorylation and downstream signaling
(RAS/RAF/MEK and PI3K/AKT).

e Thymidylate Synthase Inhibition (IC50: 0.168 uM): The molecule competes with the cofactor
5,10-methylenetetrahydrofolate (CH2THF). By blocking TS, it halts the methylation of dUMP
to dTMP, leading to "thymineless death” and DNA damage.

Mechanistic Pathway Diagram
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Figure 1: Mechanism of Action. Compound 4d simultaneously blocks upstream receptor
signaling and downstream nucleotide biosynthesis, forcing metabolic collapse.

Synthesis & Development Strategy

The synthesis of Compound 4d typically follows a Gewald reaction strategy to form the
thiophene ring, followed by cyclization to the thienopyrimidine core.

Synthetic Route (Generalized Protocol)

© 2026 BenchChem. All rights reserved. 3/9 Tech Support


https://www.benchchem.com/product/b12409899/docs?utm_src=pdf-body-img#technical-guide-discovery-and-development-of-egfr-her2-ts-in-1
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12409899?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

e Gewald Reaction: Reaction of a ketone (e.g., cyclohexanone) with elemental sulfur and ethyl
cyanoacetate in the presence of a base (morpholine) to yield the 2-aminothiophene
intermediate.

e Cyclization: The intermediate is refluxed with formamide or urea to close the pyrimidine ring,
forming the thienopyrimidine core.

o Chlorination: Treatment with POCIs converts the oxo-group to a chloro-group, creating a
reactive handle at the C-4 position.

» Nucleophilic Substitution: The 4-chloro intermediate is reacted with a specific aniline
derivative (bearing the "TS-targeting" moiety, often a sulfonamide or glutamate mimic) to
yield the final Compound 4d.

Structure-Activity Relationship (SAR)

e C-4 Amino Group: Critical for ATP-mimicry; forms H-bonds with the kinase hinge region.

» Hydrophobic Tail: Substituents on the aniline ring (e.g., halogens, bulky ethers) improve fit
into the hydrophobic pocket of HER2.

o Electronic Effects: Electron-withdrawing groups (e.g., -NOz, -CF3) on the pendant phenyl
ring often enhance TS binding affinity by increasing the acidity of interacting protons.

Experimental Protocols for Validation

To validate the triple-inhibitory profile of EGFRIHER2ITS-IN-1, the following self-validating
assay systems are required.

In Vitro Kinase Inhibition Assay (EGFR/HER2)

o Objective: Quantify IC50 against purified kinases.
e Method: FRET-based Kinase Assay (e.g., Z'-LYTE or LanthaScreen).
e Protocol:

o Prepare 384-well plates with purified EGFR and HER2 enzymes (0.2-0.5 ng/uL).
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o Add Compound 4d in a 10-point serial dilution (start 10 puM).

o Add ATP (at Km apparent) and FRET-peptide substrate.

o Incubate for 1 hour at Room Temperature (RT).

o Add Development Reagent (protease that cleaves non-phosphorylated peptide).
o Read: Measure Fluorescence Ratio (Coumarin/Fluorescein).

o Validation: Use Lapatinib as a positive control.

o Calculation: Plot dose-response curve to derive IC50.

Thymidylate Synthase (TS) Catalytic Assay

o Objective: Measure inhibition of dUMP to dTMP conversion.

o Method: Spectrophotometric assay monitoring the oxidation of 5,10-
methylenetetrahydrofolate.

e Protocol:

o Reaction Mix: 50 mM TES buffer (pH 7.4), 25 mM MgClz, 6.5 mM HCHO, 1 mM EDTA, 75
mM 2-mercaptoethanol.

o Substrates: Add 100 uM dUMP and 200 uM tetrahydrofolate.
o Enzyme: Add purified human TS enzyme.
o Inhibitor: Add Compound 4d (0.01 — 10 uM).

o Read: Monitor absorbance decrease at 340 nm (oxidation of cofactor) over 10 minutes at
25°C.

o Validation: Use Pemetrexed or 5-FU metabolite (FAUMP) as positive control.

Cell Viability & Apoptosis Induction (MCF-7)
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o Objective: Confirm cytotoxic efficacy in HER2+ breast cancer cells.
e Method: MTT Assay and Annexin V-FITC Flow Cytometry.
» Protocol:
o Seed MCF-7 cells (5,000 cells/well) in 96-well plates.
o Treat with Compound 4d (0.01 — 100 pM) for 48 and 72 hours.
o Add MTT reagent; incubate 4 hours; dissolve formazan in DMSO.
o Read: Absorbance at 570 nm.

o Flow Cytometry: Stain treated cells with Annexin V-FITC/PI to distinguish early vs. late
apoptosis.

o Expected Result: Compound 4d should induce G2/M phase arrest (characteristic of TS
inhibition) and significant apoptosis at <1 uM.

Data Summary

Table 1: Inhibitory Profile of EGFR/IHER2/ITS-IN-1 (Compound 4d)[1]

. Biological
Target IC50 (pM) Mechanism
Consequence

Blocks
HER2 0.088 ATP-Competitive proliferation/survival
signaling (PI3K/AKT).

Depletes dTMP pool;
TS 0.168 Folate-Competitive induces DNA damage
(Thymineless death).

Blocks mitogenic

EGFR 0.203 ATP-Competitive ] ]
signaling (RAS/RAF).

Table 2: Cellular Efficacy (MCF-7 Breast Cancer Lines)
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Assay Metric Result
Cytotoxicity IC50 0.693 uM
G2/M Phase (indicative of DNA
Cell Cycle Phase Arrest o
replication stress)
) ) Significant increase in Annexin
Apoptosis Induction
V+ cells at 10 pg/mL
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti
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and industry. Email: info@benchchem.com
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Contact our Ph.D. Support Team for a compatibility check
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